![molecular formula C19H18N2O3 B2849331 Methyl 4-[(2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate CAS No. 1226450-30-1](/img/structure/B2849331.png)
Methyl 4-[(2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate
Description
“Methyl 4-[(2-methoxyphenyl)amino]-8-methylquinoline-2-carboxylate” is a complex organic compound. Based on its name, it likely contains a quinoline backbone, which is a type of heterocyclic aromatic organic compound. It also seems to have a methoxyphenylamino group and a carboxylate group .
Molecular Structure Analysis
The molecular structures of similar compounds consist of asymmetric units of C16H20N2O and C14H15NO2 in orthorhombic and monoclinic crystal systems, respectively .
Scientific Research Applications
Synthesis of Azo Dyes
Azo dyes are one of the most important classes of dyes used in various industries, especially textiles. The compound can serve as a starting material for the synthesis of azo dyes . The presence of the methoxyphenyl group can contribute to the chromophore system, which is essential for the color properties of the dyes.
Preparation of Dithiocarbamates
Dithiocarbamates are chemicals with applications ranging from agriculture (as pesticides) to the rubber industry (as vulcanization accelerators). The secondary amine function in the compound provides a key intermediate for the preparation of dithiocarbamates .
Pharmaceutical Applications
Secondary amines are constituents of many pharmaceuticals, including antidepressants like clomipramine and desipramine, as well as opiate analgesics such as codeine and morphine. The compound’s structure could be utilized in the synthesis of these therapeutic agents .
Agrochemical Synthesis
The compound’s secondary amine group is a valuable precursor in the synthesis of agrochemicals. These chemicals play a crucial role in enhancing agricultural productivity by protecting crops from pests and diseases .
Development of Organic Light-Emitting Diodes (OLEDs)
Quinoline derivatives have been explored for their potential use in OLEDs due to their excellent electroluminescent properties. The compound could be used to synthesize materials that emit light when an electric current is applied, which is fundamental for OLED technology .
Anticancer Research
Quinoline derivatives have shown promise in anticancer research. The compound could be modified to create new molecules that can be tested for their ability to inhibit the growth of cancer cells .
properties
IUPAC Name |
methyl 4-(2-methoxyanilino)-8-methylquinoline-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O3/c1-12-7-6-8-13-15(11-16(19(22)24-3)21-18(12)13)20-14-9-4-5-10-17(14)23-2/h4-11H,1-3H3,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JASTXHMHVFSJDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CC(=N2)C(=O)OC)NC3=CC=CC=C3OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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